Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate

• IUPAC Name: methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate
• InChI: InChI=1S/C14H14BrN3O3/c1-21-14(20)9-18-8-12(7-16-18)17-13(19)6-10-2-4-11(15)5-3-10/h2-5,7-8H,6,9H2,1H3,(H,17,19)
• InChI Key: MEFKLBDNKXDAKC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C=C(C=N1)NC(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C14H14BrN3O3
• Molecular Weight: 352.18 g/mol

Description

Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate, also known as BAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BAA is a pyrazol-based compound that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research applications.

Mechanism of Action

The mechanism of action of Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate is not yet fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in cells. Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has been shown to inhibit the activity of certain kinases, which are involved in a range of cellular processes, including cell growth and proliferation. Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has also been shown to inhibit the activity of certain signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in a range of cellular processes, including cell survival and growth.
Biochemical and Physiological Effects:
Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has a range of biochemical and physiological effects, including anti-tumor and neuroprotective effects, as well as effects on cell growth and proliferation. Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for use in the development of new cancer therapies. Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has also been shown to have neuroprotective effects, protecting neurons from damage and death in a range of models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has a number of advantages for use in lab experiments, including its relatively simple synthesis, its potential for use in a range of research fields, and its promising anti-tumor and neuroprotective effects. However, there are also some limitations to the use of Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of future directions for research on Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate, including further studies of its mechanism of action, the development of new compounds based on Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate for use in drug discovery, and the exploration of its potential applications in a range of research fields. Additionally, further studies are needed to fully understand the potential advantages and limitations of Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate for use in lab experiments, and to determine the optimal conditions for its use in different research applications.

Synthesis Methods

Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate can be synthesized using a variety of methods, including the reaction of 4-bromophenylacetic acid with hydrazine hydrate, followed by acylation with methyl chloroacetate. Other methods of synthesis have also been explored, including the use of different starting materials and reaction conditions.

Scientific Research Applications

Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has been studied for its potential applications in a range of scientific research fields, including cancer research, neurobiology, and drug discovery. In cancer research, Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has been shown to have anti-tumor effects, making it a promising candidate for use in the development of new cancer therapies. In neurobiology, Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has been shown to have neuroprotective effects, making it a potential candidate for use in the treatment of neurodegenerative diseases. In drug discovery, Methyl 2-[4-[[2-(4-bromophenyl)acetyl]amino]pyrazol-1-yl]acetate has been used as a starting material for the development of new compounds with potential therapeutic applications.